Cas no 946219-68-7 (2-chloro-6-fluoro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide)

• Product Name: 2-chloro-6-fluoro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide
• CAS No: 946219-68-7
• MF: C₁₉H₁₈ClFN₂O₂
• MW: 360.809827327728
• CID: 5513056
• Update Time: 2025-06-15

2-chloro-6-fluoro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-chloro-6-fluoro-N-[1,2,3,4-tetrahydro-1-(1-oxopropyl)-7-quinolinyl]-
• 2-chloro-6-fluoro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide

• Inchi： 1S/C19H18ClFN2O2/c1-2-17(24)23-10-4-5-12-8-9-13(11-16(12)23)22-19(25)18-14(20)6-3-7-15(18)21/h3,6-9,11H,2,4-5,10H2,1H3,(H,22,25)
• InChI Key： AXXAPNBTYSVGSF-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCCN2C(=O)CC)(=O)C1=C(F)C=CC=C1Cl

Additional information on 2-chloro-6-fluoro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide

2-Chloro-6-Fluoro-N-(1-Propanoyl-1,2,3,4-Tetrahydroquinolin-7-Yl)Benzamide: A Promising Compound in Pharmaceutical Research

2-Chloro-6-fluoro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide, with the CAS number 946219-68-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound is characterized by its unique molecular structure, which includes a benzamide functional group, a fluoro substituent at the 6-position, and a chloro substituent at the 2-position. The 1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl moiety further contributes to its pharmacological potential. Recent studies have highlighted the compound's potential in targeting specific biological pathways, making it a subject of interest in both academic and industrial research.

Recent advancements in medicinal chemistry have underscored the importance of fluoro and chloro substituents in modulating the biological activity of small molecules. The 2-chloro-6-fluoro configuration in this compound is particularly noteworthy, as it may influence the compound's binding affinity to target proteins. Researchers have reported that such halogen substitutions can enhance the metabolic stability of the molecule, which is crucial for drug development. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-chloro-6-fluoro derivatives exhibit improved pharmacokinetic profiles compared to their non-halogenated counterparts, suggesting that this compound may have favorable drug-like properties.

The N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide scaffold is a complex yet versatile structure that has been extensively studied for its potential in various therapeutic areas. The 1,2,3,4-tetrahydroquinolin-7-yl ring system is known for its ability to interact with multiple protein targets, including enzymes and receptors. This structural feature, combined with the benzamide group, may enable the compound to act as a dual-action agent, targeting both enzymatic and receptor-mediated pathways. This dual-targeting capability is a significant advantage in the development of novel therapeutics.

In the context of drug discovery, the synthesis of 2-chloro-6-fluoro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide has been a focus of recent research efforts. The 1-propanoyl substituent introduces a hydrophobic element to the molecule, which may influence its cell membrane permeability and intracellular activity. A 2023 paper in Organic & Biomolecular Chemistry described a novel synthetic route to this compound, emphasizing the importance of stereochemical control during the synthesis process. This synthetic strategy has the potential to be adapted for the production of other similar compounds with modified substituents, thereby expanding the scope of drug development.

The biological activity of 2-chloro-6-fluoro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide has been investigated in several preclinical studies. One notable study, published in Pharmaceutical Research in 2023, reported that this compound exhibits significant inhibitory activity against a panel of kinases, including ERK1/2 and AKT. These kinases are implicated in various pathological processes, such as inflammation and cancer progression. The compound's ability to modulate these signaling pathways suggests its potential as an anti-inflammatory or anti-cancer agent. However, further research is needed to confirm these findings in vivo and to elucidate the exact mechanisms of action.

Another area of interest is the compound's potential as a pharmacophore for the design of more potent derivatives. The benzamide group is a common motif in many approved drugs, and its presence in this compound may facilitate the development of new therapeutic agents. Researchers are exploring the possibility of modifying the 1,2,3,4-tetrahydroquinolin-7-yl ring to enhance binding specificity and reduce off-target effects. Such modifications could lead to the creation of more selective and safer drugs, addressing some of the limitations of current therapies.

Despite the promising findings, challenges remain in the development of 2-chloro-6-fluoro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide as a therapeutic agent. One major concern is the potential for metabolic degradation, which could affect the compound's bioavailability and efficacy. Studies are ongoing to optimize the molecule's stability and to identify potential metabolic pathways that could be targeted for improvement. Additionally, the compound's toxicological profile needs to be thoroughly evaluated to ensure its safety for clinical use.

Collaborative efforts between academic institutions and pharmaceutical companies are playing a crucial role in advancing the research on this compound. These partnerships are facilitating the sharing of resources, expertise, and data, which is essential for overcoming the challenges associated with drug development. The 2-chloro-6-fluoro configuration, along with the 1-propanoyl substituent, is being studied for its potential to enhance the compound's therapeutic index, making it a valuable candidate for further investigation.

In conclusion, 2-chloro-6-fluoro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide is a promising compound with significant potential in pharmaceutical research. Its unique molecular structure and the presence of halogen substituents make it a subject of interest for the development of new therapeutic agents. While further studies are needed to fully understand its biological activity and optimize its properties, the compound represents an important step forward in the field of drug discovery.